Cas no 1227694-91-8 (N-3-(2E)-3-(Dimethylamino)-1-oxo-2-propen-1-ylphenyl-formamide)

• Product Name: N-3-(2E)-3-(Dimethylamino)-1-oxo-2-propen-1-ylphenyl-formamide
• CAS No: 1227694-91-8
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• CID: 1062572
• PubChem ID: 13824223
• Update Time: 2025-04-20

N-3-(2E)-3-(Dimethylamino)-1-oxo-2-propen-1-ylphenyl-formamide Chemical and Physical Properties

Names and Identifiers

• N-[3-[(2E)-3-(Dimethylamino)-1-oxo-2-propen-1-yl]phenyl]-formamide
• SCHEMBL10730190
• 1227694-91-8
• DB-308925
• (E)-N-(3-(3-(Dimethylamino)acryloyl)phenyl)formamide
• 159510-46-0
• Triacetin-d5
• N-[3-[(E)-3-(dimethylamino)prop-2-enoyl]phenyl]formamide
• N-3-(2E)-3-(Dimethylamino)-1-oxo-2-propen-1-ylphenyl-formamide

• Inchi： 1S/C12H14N2O2/c1-14(2)7-6-12(16)10-4-3-5-11(8-10)13-9-15/h3-9H,1-2H3,(H,13,15)/b7-6+
• InChI Key： QZTDUILAIJDPCH-VOTSOKGWSA-N
• SMILES： O=C(/C=C/N(C)C)C1C=CC=C(C=1)NC=O

Computed Properties

• Exact Mass: 218.105527694g/mol
• Monoisotopic Mass: 218.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• Melting Point: NA
• Solubility: Dimethylformamide, Dimethylsulfoxide, Ethyl Acetate, Methanol

N-3-(2E)-3-(Dimethylamino)-1-oxo-2-propen-1-ylphenyl-formamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)